Cas no 22409-74-1 (1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-)

1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl- structure
22409-74-1 structure
Product Name:1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-
CAS No:22409-74-1
MF:C18H22O2
MW:270.366085529327
CID:1407860
Update Time:2024-08-15

1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-
    • 4,4'-dimethoxy-2,2',6,6'-tetramethyl-1,1'-biphenyl
    • Inchi： 1S/C18H22O2/c1-11-7-15(19-5)8-12(2)17(11)18-13(3)9-16(20-6)10-14(18)4/h7-10H,1-6H3
    • InChI Key： VLLFOQAULYOYKA-UHFFFAOYSA-N
    • SMILES： C1(=C(C)C=C(C=C1C)OC)C1C(C)=CC(=CC=1C)OC

Computed Properties

  • Exact Mass: 270.16206

Experimental Properties

  • PSA: 18.46

1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl- Production Method

Production Method 1

6267-34-1 6267-34-1
576-83-0 576-83-0
22409-74-1 22409-74-1
76411-15-9 76411-15-9
874-63-5 874-63-5
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  heated; 16 h, reflux
1.2 Reagents: Zinc chloride Catalysts: (SP-4-1)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Tetrahydrofuran ;  > 1 min, rt
1.3 Reagents: 1,3-Dimethyl-2-imidazolidinone ;  24 h, 60 °C
Reference
Structure-Activity Relationship Analysis of Pd-PEPPSI Complexes in Cross-Couplings: a Close Inspection of the Catalytic Cycle and the Precatalyst Activation Model
Nasielski, Joanna; et al, Chemistry - A European Journal, 2010, 16(35), 10844-10853

Production Method 2

6267-34-1 6267-34-1
123272-21-9 123272-21-9
22409-74-1 22409-74-1
76411-15-9 76411-15-9
874-63-5 874-63-5
Reaction Conditions
1.1 Catalysts: (SP-4-1)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Tetrahydrofuran ;  > 1 min, rt
1.2 Reagents: 1,3-Dimethyl-2-imidazolidinone ;  24 h, 60 °C
Reference
Structure-Activity Relationship Analysis of Pd-PEPPSI Complexes in Cross-Couplings: a Close Inspection of the Catalytic Cycle and the Precatalyst Activation Model
Nasielski, Joanna; et al, Chemistry - A European Journal, 2010, 16(35), 10844-10853

1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl- Raw materials

1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl- Preparation Products

1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl- Related Literature

22409-74-1 (1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-) Related Products

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